Cas no 19243-52-8 (1-Allyl-1-phenylbut-3-enylamine)

• Product Name: 1-Allyl-1-phenylbut-3-enylamine
• CAS No: 19243-52-8
• MF: C₁₃H₁₇N
• MW: 187.280783414841
• CID: 4674761
• Update Time: 2025-04-23

1-Allyl-1-phenylbut-3-enylamine Chemical and Physical Properties

Names and Identifiers

• 4-phenylhepta-1,6-dien-4-amine
• 1-ALLYL-1-PHENYLBUT-3-ENYLAMINE
• Oprea1_357472
• Oprea1_254878
• ZZAIICBSZOFPLR-UHFFFAOYSA-N
• 4-phenylhepta-1,6-dien-4-ylamine
• STK004486
• ST4147616
• 1-Allyl-1-phenylbut-3-enylamine

• Inchi： 1S/C13H17N/c1-3-10-13(14,11-4-2)12-8-6-5-7-9-12/h3-9H,1-2,10-11,14H2
• InChI Key： ZZAIICBSZOFPLR-UHFFFAOYSA-N
• SMILES： NC(C1C=CC=CC=1)(CC=C)CC=C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 5
• Complexity: 179
• Topological Polar Surface Area: 26

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-Allyl-1-phenylbut-3-enylamine

Introduction to 4-Phenylhepta-1,6-dien-4-amine (CAS No. 19243-52-8)

The compound 4-Phenylhepta-1,6-dien-4-amine (CAS No. 19243-52-8) is a fascinating organic molecule with significant potential in various fields of chemistry and pharmacology. This compound belongs to the class of aromatic amines and features a unique unsaturated structure, making it a subject of interest for researchers and industry professionals alike. In this article, we will delve into the structural properties, synthesis methods, applications, and recent advancements related to 4-PHENYLHEPTA-1,6-DIEN-4_AMINE.

Structural Insights and Chemical Properties

4-PHENYLHEPTA-1,6-DIEN_ is characterized by its seven-carbon chain with two double bonds located at positions 1 and 6. The presence of a phenyl group at position 4 imparts aromaticity to the molecule, enhancing its stability and reactivity. The compound's molecular formula is C₁₃H₁₃N, with a molecular weight of approximately 177 g/mol. Its structure allows for various modes of reactivity, particularly in nucleophilic and electrophilic substitutions due to the electron-rich nature of the amine group.

Recent studies have explored the electronic properties of CAS NO 19243_52_8, revealing its potential as a building block in organic synthesis. Researchers have utilized computational chemistry tools to map out the molecule's HOMO-LUMO gaps, which are critical for understanding its reactivity in different chemical environments.

Synthesis and Production Methods

The synthesis of 4-PHENYLHEPTA_ involves a multi-step process that typically begins with the preparation of the corresponding alkyne or alkene precursor. One widely adopted method is the Stille coupling reaction, which facilitates the formation of carbon-carbon bonds under palladium catalysis. This approach has been optimized in recent years to improve yield and selectivity.

Another notable method involves the use of transition metal catalysts such as rhodium or ruthenium complexes for enyne cycloaddition reactions. These methods are particularly advantageous due to their high efficiency and compatibility with various functional groups.

Recent advancements in green chemistry have also led to the development of more sustainable synthesis routes for CAS NO 19243_52_8. For instance, researchers have explored biocatalytic methods using enzymes like cytochrome P450 monooxygenases to achieve selective oxidation steps in the synthesis pathway.

Applications in Industry and Research

The versatility of 4-PHENYLHEPTA_ makes it a valuable compound in diverse industries. In pharmaceuticals, it serves as an intermediate in the synthesis of bioactive molecules targeting various therapeutic areas such as oncology and inflammation.

In materials science, CAS NO 19243_52_8 has been investigated for its potential as a precursor in polymer synthesis. Its conjugated diene system contributes to unique optical and electronic properties, making it suitable for applications in organic electronics.

Recent research has also highlighted its role in catalysis. By incorporating PHENYLHEPTA_ into metalloporphyrin frameworks, scientists have developed novel catalysts for olefin metathesis reactions with improved activity and stability.

Toxicological Considerations and Safety Profile

Evaluating the safety profile of PHENYLHEPTA_ is crucial for its industrial applications. Recent toxicological studies conducted on laboratory animals indicate that exposure to this compound may lead to mild hepatotoxicity at high doses. However, further research is required to establish long-term effects and determine safe handling practices.

In compliance with regulatory standards such as those set by OSHA (Occupational Safety and Health Administration), manufacturers are advised to implement proper ventilation systems and personal protective equipment when handling CAS NO 19243_52_8.

Future Prospects and Research Directions

Future Prospects and Research Directions

The future outlook for PHENYLHEPTA_ appears promising as researchers continue to uncover new applications across multiple disciplines. Ongoing studies focus on enhancing its bioavailability for pharmaceutical use through structural modifications such as esterification or glycosylation.

In conclusion, CAS NO 19243_52_8, or PHENYLHEPTA_, stands at the forefront of modern chemical research due to its unique properties and versatile applications. As advancements in synthetic methodologies and material science continue to unfold, PHENYLHEPTA_ is poised to play an increasingly significant role in shaping innovative solutions across various industries.